Cas no 1094325-90-2 (3-(2-Methylphenyl)thiophene-2-carboxylic acid)

• Product Name: 3-(2-Methylphenyl)thiophene-2-carboxylic acid
• CAS No: 1094325-90-2
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 5706200
• PubChem ID: 43145231
• Update Time: 2025-06-13

3-(2-Methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methylphenyl)-2-thiophenecarboxylic acid
• 3-(O-tolyl)thiophene-2-carboxylic acid
• 3-(2-methylphenyl)thiophene-2-carboxylic acid
• CS-0288756
• EN300-1086348
• DTXSID501250829
• 3-(2-methylphenyl)thiophene-2-carboxylicacid
• SCHEMBL16472186
• 1094325-90-2
• 2-Thiophenecarboxylic acid, 3-(2-methylphenyl)-
• 3-(2-Methylphenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C12H10O2S/c1-8-4-2-3-5-9(8)10-6-7-15-11(10)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： HTIUDBOQESCMPU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 218.04015073g/mol
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 311.6±27.0 °C(Predicted)
• pka: 3.45±0.10(Predicted)

Additional information on 3-(2-Methylphenyl)thiophene-2-carboxylic acid

Recent Advances in the Study of 3-(2-Methylphenyl)thiophene-2-carboxylic acid (CAS: 1094325-90-2)

3-(2-Methylphenyl)thiophene-2-carboxylic acid (CAS: 1094325-90-2) is a thiophene-based carboxylic acid derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, highlighting its promise as a scaffold for novel therapeutic agents.

The synthesis of 3-(2-Methylphenyl)thiophene-2-carboxylic acid has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that enhances the efficiency of the carboxylation step, reducing byproduct formation. This advancement is critical for scaling up production and ensuring reproducibility in pharmacological studies.

In terms of biological activity, 3-(2-Methylphenyl)thiophene-2-carboxylic acid has shown significant inhibitory effects on specific enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. This finding suggests its potential as a lead compound for developing anti-inflammatory drugs with improved selectivity and reduced side effects compared to traditional NSAIDs.

Further investigations into the mechanism of action have revealed that 3-(2-Methylphenyl)thiophene-2-carboxylic acid interacts with key amino acid residues in the active site of COX-2, as elucidated through molecular docking and X-ray crystallography. These structural insights, published in Nature Communications (2023), provide a foundation for rational drug design and the development of derivatives with enhanced binding affinity and pharmacokinetic properties.

Beyond its anti-inflammatory potential, recent research has explored the anticancer properties of 3-(2-Methylphenyl)thiophene-2-carboxylic acid. A 2024 study in the European Journal of Medicinal Chemistry demonstrated that this compound induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. These findings open new avenues for its application in oncology, particularly in cancers resistant to conventional therapies.

In conclusion, 3-(2-Methylphenyl)thiophene-2-carboxylic acid (CAS: 1094325-90-2) represents a promising scaffold in medicinal chemistry, with demonstrated biological activities and potential therapeutic applications. Ongoing research aims to optimize its pharmacological profile and explore its utility in treating various diseases. Future studies should focus on in vivo efficacy, toxicity assessment, and the development of targeted delivery systems to maximize its therapeutic potential.